1,2-Dibromo-3-iodobenzene

• IUPAC Name: 1,2-dibromo-3-iodobenzene
• InChI: InChI=1S/C6H3Br2I/c7-4-2-1-3-5(9)6(4)8/h1-3H
• InChI Key: UCHQXLLXCYZJFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)I)Br)Br
• Molecular Formula: C6H3Br2I
• Molecular Weight: 361.80 g/mol

Description

1,2-Dibromo-3-iodobenzene is an organic compound with the molecular formula C6H3Br2I. It is a halogenated benzene derivative that is widely used in scientific research, particularly in the field of organic synthesis. This compound is known for its unique properties such as its high reactivity and selectivity towards specific chemical reactions.

Scientific Research Applications

Synthesis and Organic Transformations

1,2-Dibromo-3-iodobenzene is a valuable precursor in various organic transformations, particularly those based on the intermediate formation of benzynes. It acts as an intermediate in the synthesis of different derivatives through processes such as regioselective bromination, ortho-metalation, and halogen/metal permutations (Diemer, Leroux, & Colobert, 2011).

Structural Analysis

The crystal and molecular structures of related dihalogenated benzenes, including 1,2-dibromo-3-iodobenzene, have been studied using single-crystal X-ray diffraction. These studies reveal minor distortions in C-C-Br/I angles and short intramolecular Br-I contacts, suggesting an attractive component in peripheral Br-I interactions which might influence reactivity (Schmidbaur, Minge, & Nogai, 2004).

Catalytic Applications

Iodobenzene derivatives, including 1,2-dibromo-3-iodobenzene, are used in catalytic processes for functionalizing olefins and creating complex organic molecules. These reactions involve C-C and C-O bond formations, demonstrating the compound's utility in advanced organic synthesis (Ngatimin et al., 2013).

Steric Effects in Substituted Benzenes

Studies on sterically crowded diiodobenzenes, which include 1,2-dibromo-3-iodobenzene, provide insights into the effects of steric hindrance on the properties of hypervalent iodine compounds. These compounds are of interest for their potential applications in materials science and as Lewis acids (Li et al., 2022).

Nonlinear Optical Properties

The nonlinear polarization and two-photon absorption properties of dihalobenzenes, including 1,2-dibromo-3-iodobenzene, have been studied, revealing insights into their electronic properties and potential applications in optical materials (Henriksson, Ekström, & Norman, 2006).

Mechanism of Action

1,2-Dibromo-3-iodobenzene’s reactivity arises from the polarizability of the halogens. The peripheral Br-I interactions may alleviate steric crowding, enhancing reactivity.